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Compound of Interest

Compound Name: 2,4-Diethoxy-6-methylpyrimidine

CAS No.: 55816-92-7

Cat. No.: B1605569

Get Quote

Abstract
This technical guide details the structural characterization and synthesis of 2,4-Diethoxy-6-
methylpyrimidine (CAS: 55816-92-7). A critical intermediate in the synthesis of sulfonylurea

herbicides and antiviral pharmaceuticals, this compound presents specific elucidation

challenges regarding regioselectivity (O-alkylation vs. N-alkylation). This document provides a

validated experimental workflow for its isolation, followed by a comprehensive spectroscopic

analysis (NMR, MS, IR) to definitively confirm the O,O-dialkyl structure against potential N-alkyl

isomers.
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Property Data

IUPAC Name 2,4-Diethoxy-6-methylpyrimidine

CAS Number 55816-92-7

Molecular Formula

C

H

N

O

Molecular Weight 182.22 g/mol

Physical State Colorless to pale yellow oil / Low-melting solid

Boiling Point 293–295 °C (at 760 mmHg)

Solubility
Soluble in CHCl

, DMSO, Methanol; Insoluble in water

Synthesis & Reaction Logic
Theoretical Pathway
The synthesis relies on a nucleophilic aromatic substitution (S

Ar) of 2,4-dichloro-6-methylpyrimidine. The pyrimidine ring, activated by the electron-
withdrawing nitrogen atoms, is susceptible to nucleophilic attack at positions 2 and 4.

Critical Consideration: The reaction must be controlled to favor O-alkylation (kinetic control)

over N-alkylation (thermodynamic control). High temperatures or prolonged heating can induce

a Chapman Rearrangement, converting the O-ethyl ether into the thermodynamically more

stable N-ethyl lactam (uracil derivative).

Synthesis Workflow Diagram
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Figure 1: Synthesis pathway highlighting the S

Ar mechanism and the potential thermal rearrangement risk.

Experimental Protocol
Objective: Synthesize 2,4-diethoxy-6-methylpyrimidine while minimizing N-alkylated

byproducts.

Reagents
2,4-Dichloro-6-methylpyrimidine (1.0 eq)[1]

Sodium metal (2.5 eq)

Absolute Ethanol (Solvent/Reagent source)

Step-by-Step Methodology
Preparation of Ethoxide: In a dry 3-neck round-bottom flask equipped with a reflux

condenser and N

inlet, dissolve Sodium metal (2.5 eq) in absolute Ethanol. Caution: Exothermic H

evolution.

Addition: Cool the ethoxide solution to 0°C. Add 2,4-Dichloro-6-methylpyrimidine (1.0 eq)

portion-wise to maintain temperature <5°C.

Reaction: Allow the mixture to warm to room temperature, then heat to 50–60°C for 7–8

hours. Note: Do not exceed 80°C to prevent rearrangement.
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Work-up: Evaporate ethanol under reduced pressure. Resuspend the residue in water and

extract with Diethyl Ether (3x).

Purification: Wash combined organic layers with brine, dry over Na

SO

, and concentrate. Purify via flash column chromatography (Ethyl Acetate:Hexane 10:90) to
obtain the pure oil.

Structure Elucidation
Nuclear Magnetic Resonance (NMR)
The definitive proof of structure lies in distinguishing the O-methylene protons from N-

methylene protons.

O-CH

(Ether): Typically resonates downfield at

4.3 – 4.5 ppm.

N-CH

(Amide/Lactam): Typically resonates upfield at

3.8 – 4.0 ppm.

Predicted

H NMR Data (300 MHz, CDCl

)
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Position Group
Shift (
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Logic
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Note: The 2- and 4-ethoxy groups are chemically non-equivalent due to the lack of C2

symmetry (caused by the 6-methyl group), often resulting in two overlapping sets of signals.

C NMR Key Signals[2][3]
C-2 / C-4 (Ipso):

164.0 – 170.0 ppm (Deshielded by Oxygen).

C-6 (Ipso-Me):

160.0 ppm.
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O-CH

:

62.0 – 64.0 ppm.

C-5 (Aromatic):

100.0 – 105.0 ppm.

Ar-CH

:

24.0 ppm.

Mass Spectrometry (MS)
Ionization Mode: EI (70 eV) or ESI+

Molecular Ion (M

): m/z 182 (Base peak or high intensity).

Fragmentation Pattern:

[M - 28]: Loss of Ethylene (McLafferty-like rearrangement typical in ethyl ethers)

m/z 154.

[M - 29]: Loss of Ethyl radical

m/z 153.

[M - 45]: Loss of Ethoxy radical (-OEt)

m/z 137.

Infrared Spectroscopy (IR)
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IR is the fastest method to screen for the unwanted N-alkylated isomer (Chapman

rearrangement product).

Target Compound (O-alkyl):

No Carbonyl Band: Absence of strong absorption at 1650–1700 cm

.

C-O-C Stretch: Strong bands at 1050–1250 cm

.

C=N Stretch: Medium band at ~1580 cm

.

Impurity (N-alkyl/Lactam):

C=O (Amide) Stretch: Very strong, sharp band at 1660–1690 cm

. If this is present, the reaction temperature was too high.

Decision Logic for Isomer Differentiation
The following logic tree illustrates how to use spectroscopic data to validate the structure.
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Analyze IR Spectrum

Is C=O stretch (1660-1690 cm-1) present?

N-Alkylated Isomer
(REJECT)

Yes

Analyze 1H NMR

No

Chemical Shift of -CH2- group?

3.8 - 4.0 ppm

O-Alkylated Product
(CONFIRMED)

4.3 - 4.5 ppm
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Figure 2: Logic flow for differentiating 2,4-diethoxy-6-methylpyrimidine from its N-alkylated

isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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